2,6-dimethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide

• IUPAC Name: 2,6-dimethoxy-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide
• InChI: InChI=1S/C19H25N5O5S/c1-28-15-5-3-6-16(29-2)17(15)18(25)20-9-14-30(26,27)24-12-10-23(11-13-24)19-21-7-4-8-22-19/h3-8H,9-14H2,1-2H3,(H,20,25)
• InChI Key: FHTYQNCGVZXXMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C19H25N5O5S
• Molecular Weight: 435.5 g/mol

Description

2,6-Dimethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide, or 2,6-DM-N-PMPSEB, is a small molecule with a wide range of applications in the scientific world. It has been used in a variety of research experiments, including those involving drug development, biochemistry, and physiology. The molecule has a unique structure that allows it to interact with other molecules and proteins in a variety of ways.

Scientific Research Applications

2,6-DM-N-PMPSEB has been used in a variety of scientific research applications. It has been used as a ligand in drug development, as a tool to study the structure and function of proteins, and as a probe to study the biochemical and physiological effects of drugs. It has also been used to study the effects of small molecules on cell signaling pathways.

Mechanism of Action

Target of Action

Similar compounds have been reported to inhibit thefibroblast growth factor receptor tyrosine kinases 1, 2, and 3 . These receptors play a crucial role in cell differentiation, growth, and angiogenesis .

Mode of Action

Compounds with similar structures have been reported to interact with their targets by binding to the active site of the enzyme, thereby inhibiting its function .

Biochemical Pathways

Inhibition of fibroblast growth factor receptor tyrosine kinases can affect multiple signaling pathways involved in cell growth and differentiation .

Pharmacokinetics

The lipophilicity of similar compounds allows them to diffuse easily into cells , which could impact their bioavailability.

Result of Action

Similar compounds have shown significant antitumor activity in cancer models overexpressing their target receptors .

Advantages and Limitations for Lab Experiments

2,6-DM-N-PMPSEB has several advantages for use in laboratory experiments. It is a small molecule, which makes it easy to handle and store. It is also relatively inexpensive and can be easily synthesized. However, it has some limitations. It is not very stable and can degrade over time. It also has a limited range of applications and may not be suitable for all experiments.

Future Directions

2,6-DM-N-PMPSEB has a wide range of potential future applications. It could be used to study the effects of drugs on a variety of diseases, such as cancer, diabetes, and Alzheimer’s disease. It could also be used to study the effects of small molecules on cell signaling pathways and gene expression. Additionally, it could be used to study the effects of drugs on the cardiovascular system, the nervous system, and the immune system. Finally, it could be used to study the structure and function of proteins and other molecules.

Synthesis Methods

2,6-DM-N-PMPSEB is synthesized via a multi-step process. The first step involves the reaction of 2-chloro-6-methoxy-N-methylpiperazine with 2,6-dimethoxybenzaldehyde in the presence of sodium hydroxide. This reaction produces the intermediate 2,6-dimethoxy-N-methylpiperazine. The next step is the reaction of this intermediate with pyrimidine-2-sulfonyl chloride in the presence of sodium hydroxide. This reaction produces 2,6-dimethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide.